Cas no 1361567-20-5 (2-Hydroxy-5-methyl-3-(2,3,6-trichlorophenyl)pyridine)

• Product name: 2-Hydroxy-5-methyl-3-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361567-20-5
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4919813

2-Hydroxy-5-methyl-3-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-methyl-3-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C12H8Cl3NO/c1-6-4-7(12(17)16-5-6)10-8(13)2-3-9(14)11(10)15/h2-5H,1H3,(H,16,17)
• InChI Key： WMOQHZAXUHCXBQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(NC=C(C)C=1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 391
• Topological Polar Surface Area: 29.1
• XLogP3: 3.6

Additional information on 2-Hydroxy-5-methyl-3-(2,3,6-trichlorophenyl)pyridine

Comprehensive Overview of 2-Hydroxy-5-methyl-3-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361567-20-5)

2-Hydroxy-5-methyl-3-(2,3,6-trichlorophenyl)pyridine, with the CAS number 1361567-20-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a hydroxyl group at the 2-position, a methyl group at the 5-position, and a trichlorophenyl moiety at the 3-position. Its molecular formula is C₁₂H₈Cl₃NO, and it exhibits a molecular weight of 288.55 g/mol. The compound's distinct structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and crop protection applications.

In recent years, the demand for pyridine derivatives like 2-Hydroxy-5-methyl-3-(2,3,6-trichlorophenyl)pyridine has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a building block for antimicrobial agents and anti-inflammatory drugs. The compound's trichlorophenyl group enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug design. Additionally, its hydroxyl group offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and targeted therapy, where customized molecular structures are essential for efficacy.

From an agrochemical perspective, 2-Hydroxy-5-methyl-3-(2,3,6-trichlorophenyl)pyridine is being explored for its potential role in developing next-generation pesticides. The trichlorophenyl moiety is known for its bioactivity against pests, while the pyridine core contributes to stability and solubility. With growing concerns about environmental sustainability and residue-free farming, this compound's optimized structure could lead to safer and more effective crop protection solutions. Its compatibility with green chemistry principles is another area of interest, as researchers aim to reduce the ecological footprint of agrochemicals.

The synthesis of 2-Hydroxy-5-methyl-3-(2,3,6-trichlorophenyl)pyridine typically involves multi-step reactions, including halogenation, condensation, and cyclization. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are crucial for characterizing the compound and ensuring its quality. These methodologies are frequently searched by chemists and formulators seeking to replicate or optimize the synthesis process.

In the context of market trends, 2-Hydroxy-5-methyl-3-(2,3,6-trichlorophenyl)pyridine is part of a broader shift toward high-value intermediates in fine chemicals. The compound's CAS No. 1361567-20-5 is often referenced in patent literature and commercial catalogs, reflecting its industrial relevance. As the pharmaceutical and agrochemical sectors continue to innovate, the demand for such specialized compounds is expected to rise. Stakeholders are also keen on understanding its regulatory status and supply chain dynamics, which are common search queries in professional forums.

Future research on 2-Hydroxy-5-methyl-3-(2,3,6-trichlorophenyl)pyridine may focus on expanding its applications in material science and catalysis. Its structural motifs could inspire the design of organic electronic materials or ligands for metal complexes. Moreover, collaborations between academia and industry are likely to accelerate the commercialization of derivatives based on this scaffold. For those interested in custom synthesis or bulk procurement, detailed technical data and safety profiles are essential—another area where comprehensive documentation is highly sought after.

In summary, 2-Hydroxy-5-methyl-3-(2,3,6-trichlorophenyl)pyridine (CAS 1361567-20-5) represents a promising compound at the intersection of drug discovery, agrochemical innovation, and advanced materials. Its multifaceted applications and adaptability to modern synthetic techniques make it a subject of ongoing interest. By addressing key user queries—such as synthesis methods, applications, and market availability—this overview aims to provide a valuable resource for researchers and industry professionals alike.